Cas no 610277-13-9 (2-Bromo-3-chloropyridin-4-amine)

• Product Name: 2-Bromo-3-chloropyridin-4-amine
• CAS No: 610277-13-9
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD01646055
• CID: 1624649
• PubChem ID: 817676
• Update Time: 2025-05-21

2-Bromo-3-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-chloropyridin-4-amine
• AK160995
• 4-Amino-2-bromo-3-chloropyridine
• 2-bromo-3-chloropyridin-4-ylamine
• FCH1332829
• AB09546
• AX8269445
• ST24040082
• DS-9829
• DTXSID10355831
• AC-907/30002045
• MFCD01646055
• SCHEMBL2485973
• CS-0042743
• DB-083320
• AKOS002665631
• 610277-13-9
• C75850
• A868830
• 2-Bromo-3-chloropyridin-4-amine

• MDL： MFCD01646055
• Inchi： 1S/C5H4BrClN2/c6-5-4(7)3(8)1-2-9-5/h1-2H,(H2,8,9)
• InChI Key： PYLSHSLJQFMWOM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CN=1)N)Cl

Computed Properties

• Exact Mass: 205.925
• Monoisotopic Mass: 205.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1.8

2-Bromo-3-chloropyridin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 2-Bromo-3-chloropyridin-4-amine

2-Bromo-3-chloropyridin-4-amine

2-Bromo-3-chloropyridin-4-amine (CAS No. 610277-13-9) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its pyridine ring, which is a six-membered ring with one nitrogen atom, substituted with bromine at the 2-position, chlorine at the 3-position, and an amino group (-NH₂) at the 4-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for various applications.

The synthesis of 2-bromo-3-chloropyridin-4-amine involves a series of carefully designed reactions that ensure high purity and yield. Typically, the starting material is pyridine, which undergoes bromination and chlorination at specific positions to introduce the halogen atoms. The amino group is then introduced via nucleophilic substitution or other suitable methods. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

One of the most notable applications of 2-bromo-3-chloropyridin-4-amine is in drug discovery. The compound serves as a versatile intermediate in the synthesis of various bioactive molecules. For instance, it has been used as a precursor in the development of antiviral agents, anticancer drugs, and neuroprotective compounds. Its ability to act as a nucleophile or electrophile makes it highly reactive in various coupling reactions, such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations.

Recent studies have highlighted the potential of 2-bromo-3-chloropyridin-4-amine in materials science. Researchers have explored its use as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for strong interactions with metal ions, leading to highly porous and stable materials with applications in gas storage, catalysis, and sensing technologies.

In addition to its synthetic applications, 2-bromo-3-chloropyridin-4-amine has been studied for its electronic properties. Computational studies have revealed that the compound exhibits unique charge transport characteristics due to its conjugated π-system and substituent effects. These properties make it a promising candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs).

The structural versatility of 2-bromo-3-chloropyridin-4-amine also extends to its ability to form hydrogen bonds and π–π interactions. These intermolecular forces are crucial for self-assembling systems, where the compound can form supramolecular structures with potential applications in nanotechnology.

From an environmental perspective, researchers have investigated the biodegradation pathways of 2-bromo-3-chloropyridin-4-amine to assess its ecological impact. Studies suggest that under specific microbial conditions, the compound undergoes transformation into less toxic byproducts, indicating its potential for safe disposal in industrial settings.

In conclusion, 2-bromo-3-chloropyridin-4-amine (CAS No. 610277-13-9) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in drug development, materials science, and electronics. As research progresses, this compound is expected to play an even more significant role in addressing pressing challenges in modern science.